5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 3-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C11H7F3N2O3/c12-11(13,14)19-7-3-1-6(2-4-7)8-5-9(10(17)18)16-15-8/h1-5H,(H,15,16)(H,17,18)
• InChI Key: JTKTXXOKTAOEOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=C2)C(=O)O)OC(F)(F)F
• Molecular Formula: C11H7F3N2O3
• Molecular Weight: 272.18 g/mol
• CAS No.: 1277167-99-3

Description

The compound you’re asking about seems to be a complex organic molecule that contains a pyrazole ring and a trifluoromethoxy group attached to a phenyl ring. The trifluoromethoxy group is a strong electron-withdrawing group, which can significantly affect the chemical properties of the compound.

Molecular Structure Analysis

The molecular structure of a compound with a trifluoromethoxy group attached to a phenyl ring has been studied using various spectroscopic methods, including 1H, 13C, 11B, and 19F NMR spectroscopy.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound with a trifluoromethoxy group attached to a phenyl ring have been studied. The compound has a molecular weight of 220.14 g/mol, a XLogP3 of 2.6, one hydrogen bond donor count, six hydrogen bond acceptor count, and three rotatable bond count.

Scientific Research Applications

Structural and Spectral Investigations

Structural and spectral analysis of pyrazole-4-carboxylic acid derivatives, including studies on their synthesis, characterization, and theoretical investigations, provide insights into their molecular properties. For instance, a combined experimental and theoretical study on 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid highlighted the molecular structure through NMR, FT-IR spectroscopy, and X-ray diffraction techniques, alongside theoretical DFT and TD-DFT calculations to understand electronic transitions within the molecule (Viveka et al., 2016).

Synthesis of Condensed Pyrazoles

The synthesis of condensed pyrazoles through cross-coupling reactions of ethyl triflyloxy-1H-pyrazole-4-carboxylates with alkynes showcases the chemical versatility and potential utility of these compounds in creating structurally diverse pyrazole-based molecules. Such methodologies could facilitate the development of new materials or bioactive molecules (Arbačiauskienė et al., 2011).

Nonlinear Optical Properties

N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have been investigated for their nonlinear optical properties, indicating potential applications in optical limiting and other photonic technologies. This research underscores the relevance of pyrazole derivatives in the development of new materials for advanced optical applications (Chandrakantha et al., 2013).

Synthesis and Reactivity

The reactivity and synthesis of trifluoromethyl-substituted pyrazoles have been explored, demonstrating the utility of these compounds as intermediates in organic synthesis. Such studies provide foundational knowledge for the development of novel synthetic routes and the preparation of compounds with potential biological or material applications (Palka, 2014).

Mechanism of Action

The mechanism of action of a compound with a similar structure, 5-Trifluoromethyl-2-formylphenylboronic Acid, has been studied. It was found that the compound isomerizes with the formation of the corresponding 3hydroxybenzoxaborole. Docking studies showed possible interactions of the investigated compounds with LeuRS of Escherichia coli.

Safety and Hazards

While specific safety and hazard information for “5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-3-carboxylic acid” is not available, it’s important to handle all chemicals with care. For similar compounds, it’s recommended to avoid inhalation of vapors and contact with skin and eyes.

Future Directions

The future directions for research on compounds with similar structures involve extending the studies with boronic acids in medicinal chemistry, in order to obtain new promising drugs.